Cas no 24263-84-1 (2,2-Dimethylpentyl 4-methylbenzene-1-sulfonate)

• Product Name: 2,2-Dimethylpentyl 4-methylbenzene-1-sulfonate
• CAS No: 24263-84-1
• MF: C₁₄H₂₂O₃S
• MW: 270.387683391571
• CID: 5976559
• PubChem ID: 19850533
• Update Time: 2025-11-05

2,2-Dimethylpentyl 4-methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethylpentyl 4-methylbenzene-1-sulfonate
• EN300-37152659
• 24263-84-1
• SCHEMBL10573105
• 2,2-Dimethylpentyl 4-methylbenzene-1-sulfonate

• Inchi： 1S/C14H22O3S/c1-5-10-14(3,4)11-17-18(15,16)13-8-6-12(2)7-9-13/h6-9H,5,10-11H2,1-4H3
• InChI Key： ZFMJFQZRAFJNOK-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCC(C)(C)CCC

Computed Properties

• Exact Mass: 270.12896573g/mol
• Monoisotopic Mass: 270.12896573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 51.8Ų

Additional information on 2,2-Dimethylpentyl 4-methylbenzene-1-sulfonate

2,2-Dimethylpentyl 4-methylbenzene-1-sulfonate (CAS No. 24263-84-1)

The compound 2,2-Dimethylpentyl 4-methylbenzene-1-sulfonate (CAS No. 24263-84-1) is a highly specialized organic sulfur compound with significant applications in various industrial and chemical sectors. This compound is characterized by its unique structure, which combines a sulfonate group attached to a methyl-substituted benzene ring and a branched pentyl chain. The sulfonate group plays a pivotal role in its chemical reactivity and functionality, making it a valuable intermediate in the synthesis of advanced materials and pharmaceuticals.

Recent studies have highlighted the importance of sulfonate esters like this compound in the development of novel polymers and surfactants. Researchers have demonstrated that the branched pentyl chain enhances the compound's solubility in organic solvents, making it an ideal candidate for use in high-performance coatings and adhesives. Furthermore, the methyl substitution on the benzene ring contributes to its stability under harsh chemical conditions, which is critical for its application in demanding industrial processes.

In terms of synthesis, 2,2-Dimethylpentyl 4-methylbenzene-1-sulfonate is typically produced through a multi-step reaction sequence involving sulfonation and subsequent esterification. The sulfonation step involves the reaction of toluene derivatives with sulfuric acid to form the corresponding sulfonic acid, which is then converted into the sulfonate ester via esterification with an appropriate alcohol. This process requires precise control of reaction conditions to ensure high yield and purity of the final product.

The compound's versatility has led to its exploration in emerging fields such as bio-based materials and green chemistry. Scientists are investigating its potential as a building block for biodegradable polymers, which could offer sustainable alternatives to traditional petroleum-based plastics. Additionally, its role as a surfactant in enhanced oil recovery (EOR) techniques has been gaining attention due to its ability to reduce interfacial tension between oil and water, thereby improving oil extraction efficiency.

From a safety perspective, 2,2-Dimethylpentyl 4-methylbenzene-1-sulfonate exhibits low toxicity when handled under recommended conditions. However, proper handling procedures should be followed to minimize exposure risks. Its stability under normal storage conditions makes it suitable for long-term use in various industrial applications without significant degradation.

In conclusion, 2,2-Dimethylpentyl 4-methylbenzene-1-sulfonate (CAS No. 24263-84-1) is a versatile and valuable compound with wide-ranging applications across multiple industries. Its unique chemical structure and functional groups make it an essential intermediate in the synthesis of advanced materials and chemicals. As research continues to uncover new applications and improve synthesis methods, this compound is poised to play an even more significant role in both industrial and academic settings.